Cas no 649757-92-6 (1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methoxy-2-methyl-)

• Product Name: 1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methoxy-2-methyl-
• CAS No: 649757-92-6
• MF: C₂₃H₂₈O₄
• MW: 368.466027259827
• CID: 409955
• PubChem ID: 59609103
• Update Time: 2025-04-19

1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-[4-[[4-(2-methoxy-2-methylpropanoyl)phenyl]methyl]phenyl]-2-methylpropan-1-one
• DTXSID20732492
• 649757-92-6
• SCHEMBL3689405
• 1,1'-[Methylenedi(4,1-phenylene)]bis(2-methoxy-2-methylpropan-1-one)
• 1-Propanone, 1,1'-(methylenedi-4,1-phenylene)bis[2-methoxy-2-methyl-

• Inchi： 1S/C23H28O4/c1-22(2,26-5)20(24)18-11-7-16(8-12-18)15-17-9-13-19(14-10-17)21(25)23(3,4)27-6/h7-14H,15H2,1-6H3
• InChI Key： GMOVLUMXOQLUMN-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)C(C1C=CC(=CC=1)CC1C=CC(=CC=1)C(C(C)(C)OC)=O)=O

Computed Properties

• Exact Mass: 368.19884
• Monoisotopic Mass: 368.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6